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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for measuring the activity of MS7972, a

small molecule inhibitor of the p53 and CREB binding protein (CBP) interaction. The following

sections describe the relevant signaling pathway, experimental workflows, and specific

protocols for biochemical and cellular assays to characterize the inhibitory potential of MS7972
and similar compounds.

Introduction to MS7972 and its Target
MS7972 is a small molecule that has been identified as a disruptor of the protein-protein

interaction (PPI) between the tumor suppressor protein p53 and the CREB-binding protein

(CBP). CBP and its paralog p300 are transcriptional co-activators that play a crucial role in

regulating gene expression through their histone acetyltransferase (HAT) activity and by acting

as scaffolds for the assembly of transcription complexes.

The interaction between the transactivation domain (TAD) of p53 and various domains of

CBP/p300 is essential for p53-mediated transcriptional activation of target genes involved in

cell cycle arrest, apoptosis, and DNA repair.[1][2][3][4] Disruption of this interaction can

therefore modulate p53-dependent cellular outcomes. MS7972 represents a starting point for

the development of chemical probes and potential therapeutics targeting this critical cellular

pathway.
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Signaling Pathway
The interaction between p53 and CBP is a key regulatory node in the cellular stress response

pathway. Upon cellular stress, such as DNA damage, p53 is stabilized and activated through

post-translational modifications, including phosphorylation.[2][5] Activated p53 binds to specific

DNA sequences in the promoter regions of its target genes. To activate transcription, p53

recruits co-activators, most notably CBP/p300. CBP/p300 then acetylates histones, leading to a

more open chromatin structure, and recruits the basal transcription machinery to initiate gene

expression. This leads to the production of proteins that mediate cellular responses like cell

cycle arrest or apoptosis. MS7972 acts by directly interfering with the binding of p53 to CBP,

thereby inhibiting the downstream transcriptional activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC2984141/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2984141/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2672497/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2672497/
https://pubmed.ncbi.nlm.nih.gov/9215639/
https://pubmed.ncbi.nlm.nih.gov/9215639/
https://www.researchgate.net/publication/11978609_p300CBPp53_interaction_and_regulation_of_the_p53_response
https://www.benchchem.com/product/b1684589#techniques-for-measuring-ms7972-activity
https://www.benchchem.com/product/b1684589#techniques-for-measuring-ms7972-activity
https://www.benchchem.com/product/b1684589#techniques-for-measuring-ms7972-activity
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1684589?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

